Cas no 111950-55-1 (5(4H)-Benzofuranone,hexahydro-6,7a-dihydroxy-3,6-dimethyl- (9CI))

• Product Name: 5(4H)-Benzofuranone,hexahydro-6,7a-dihydroxy-3,6-dimethyl- (9CI)
• CAS No: 111950-55-1
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 153857
• Update Time: 2024-03-05

5(4H)-Benzofuranone,hexahydro-6,7a-dihydroxy-3,6-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Benzofuranone,hexahydro-6,7a-dihydroxy-3,6-dimethyl- (9CI)
• PaeonimetabolinII
• 5(4H)-Benzofuranone, hexahydro-6,7a-dihydroxy-3,6-dimethyl- (9CI)

• Inchi： 1S/C10H16O4/c1-6-4-14-10(13)5-9(2,12)8(11)3-7(6)10/h6-7,12-13H,3-5H2,1-2H3
• InChI Key： UTUUCMFGYWLRKQ-UHFFFAOYSA-N
• SMILES： O1C2(O)CC(O)(C)C(=O)CC2C(C)C1

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• Boiling Point: 363.2±42.0 °C(Predicted)
• PSA: 52.54
• pka: 12.22±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans